Cas no 190274-25-0 (8-Fluoroquinazolin-2-amine)

8-Fluoroquinazolin-2-amine structure
8-Fluoroquinazolin-2-amine structure
Product Name:8-Fluoroquinazolin-2-amine
CAS No:190274-25-0
MF:C8H6FN3
MW:163.151744365692
MDL:MFCD13193275
CID:115783
PubChem ID:10702149
Update Time:2025-04-18

8-Fluoroquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 8-Fluoroquinazolin-2-amine
    • 2-Amino-8-fluoro-2-quinazoline
    • 2-Amino-8-fluoroquinazoline
    • 2-Quinazolinamine,8-fluoro-(9CI)
    • 8‐FLUOROQUINAZOLIN‐2‐YLAMINE
    • 8-FLUOROQUINAZOLIN-2-YLAMINE
    • DTXSID90443649
    • BP-20079
    • 2-Amino-8-fluoro-2-quinazoline; 2-Amino-8-fluoroquinazoline;8-fluoroquinazolin-2-aMine;2-Amino-8-fluoroquinazoline
    • AC5053
    • MFCD13193275
    • SCHEMBL23003121
    • AKOS006335897
    • 2-Quinazolinamine, 8-fluoro-
    • SY224209
    • A880425
    • EN300-319518
    • CS-0208221
    • AS-6504
    • 8-Fluoro-quinazolin-2-ylamine
    • 190274-25-0
    • MDL： MFCD13193275
    • Inchi： 1S/C8H6FN3/c9-6-3-1-2-5-4-11-8(10)12-7(5)6/h1-4H,(H2,10,11,12)
    • InChI Key： QGYGXLMLUIGXGE-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC2=CN=C(N)N=C21

Computed Properties

  • Exact Mass: 163.05500
  • Monoisotopic Mass: 163.05457537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8Ų
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.401
  • Boiling Point: 373.659°C at 760 mmHg
  • Flash Point: 179.783°C
  • Refractive Index: 1.69
  • PSA: 51.80000
  • LogP: 1.93230

8-Fluoroquinazolin-2-amine Pricemore >>

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